Cas no 7508-20-5 (1,2,3,4-tetrahydrophenanthren-1-ol)
7508-20-5 structure
Product Name:1,2,3,4-tetrahydrophenanthren-1-ol
1,2,3,4-tetrahydrophenanthren-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3,4-tetrahydrophenanthren-1-ol
- (+-)-1-Hydroxy-1.2.3.4-tetrahydro-phenanthren
- 1,2,3,4-Tetrahydro-[1]phenanthrol
- 1-Hydroxy-1,2,3,4-tetrahydrophenanthren
- 1-hydroxy-1,2,3,4-tetrahydrophenanthrene
- AC1L80QQ
- NSC401483
- AKOS013755651
- NSC-401483
- 7508-20-5
- 1,2,3,4-TETRAHYDRO-1-PHENANTHRENOL
- DTXSID00322537
-
- Inchi: 1S/C14H14O/c15-14-7-3-6-12-11-5-2-1-4-10(11)8-9-13(12)14/h1-2,4-5,8-9,14-15H,3,6-7H2
- InChI Key: FAJJZLJAAXPMEL-UHFFFAOYSA-N
- SMILES: OC1C2C=CC3C=CC=CC=3C=2CCC1
Computed Properties
- Exact Mass: 198.10452
- Monoisotopic Mass: 198.104465
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2
- XLogP3: 3.1
Experimental Properties
- Density: 1.184
- Boiling Point: 385.3°C at 760 mmHg
- Flash Point: 141.4°C
- Refractive Index: 1.669
- PSA: 20.23
- LogP: 3.20950
1,2,3,4-tetrahydrophenanthren-1-ol Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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